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Compound of Interest

Compound Name: 1-(3-Bromophenyl)ethanol

Cat. No.: B1266530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-(3-
Bromophenyl)ethanol in a laboratory setting. It outlines the necessary personal protective

equipment (PPE), emergency procedures, and disposal plans to ensure the safe handling of

this chemical.

Hazard Identification and Classification
1-(3-Bromophenyl)ethanol is a chemical compound that requires careful handling due to its

potential health hazards. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), it is classified as follows:

Hazard Class GHS Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed[1][2][3]

Skin irritation H315: Causes skin irritation[1][3]

Eye irritation H319: Causes serious eye irritation[1][3]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[1][3]

Flammable liquids H226: Flammable liquid and vapor[4]

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type Recommended Equipment Specifications and Usage

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[5][6]

Ensure gloves are inspected

before use and replaced

immediately if contaminated or

damaged.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times when

handling the chemical.[7] A

face shield may be required for

operations with a high risk of

splashing.[7]

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn and buttoned

to protect from incidental

contact. For larger quantities or

increased risk of splashing, a

chemical-resistant apron or

coveralls may be necessary.[6]

Respiratory Protection
Use in a well-ventilated area or

with a chemical fume hood

If ventilation is inadequate or

there is a risk of inhaling

vapors, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended.[5][8]

Experimental Workflow and Handling Precautions
The following diagram outlines the standard workflow for handling 1-(3-Bromophenyl)ethanol,
emphasizing safety at each step.
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Workflow for Handling 1-(3-Bromophenyl)ethanol

Preparation
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Decontaminate Glassware
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Segregate Waste

Clean equipment
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Remove PPE

Final step
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Caption: A flowchart illustrating the key stages of safely handling 1-(3-Bromophenyl)ethanol.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air.[9][10] If breathing

is difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[9][10]

Remove contaminated clothing.[9] If skin

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9][10] Remove contact

lenses if present and easy to do.[10] Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1][2] Seek immediate medical attention.

Spill

Isolate the spill area.[9] Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable,

closed container for disposal.[10] Ventilate the

area.

Disposal Plan
All waste containing 1-(3-Bromophenyl)ethanol must be treated as hazardous waste.
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Waste Type Disposal Procedure

Unused Chemical

Dispose of in accordance with local, state, and

federal regulations. Do not dispose of down the

drain.[3]

Contaminated Materials (e.g., gloves, paper

towels)

Place in a sealed, labeled container for

hazardous waste disposal.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as hazardous

waste. Dispose of the container in accordance

with institutional guidelines.

By adhering to these guidelines, researchers can significantly mitigate the risks associated with

handling 1-(3-Bromophenyl)ethanol and maintain a safe laboratory environment. Always

consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS)

before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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